(5E)-5-[(3-bromo-4-morpholin-4-ylanilino)methylidene]-1-(2-fluorophenyl)-2-sulfanylidene-1,3-diazinane-4,6-dione
(5E)-5-[(3-bromo-4-morpholin-4-ylanilino)methylidene]-1-(2-fluorophenyl)-2-sulfanylidene-1,3-diazinane-4,6-dione
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0885123
InChI:
InChI=1S/C21H18BrFN4O3S/c22-15-11-13(5-6-17(15)26-7-9-30-10-8-26)24-12-14-19(28)25-21(31)27(20(14)29)18-4-2-1-3-16(18)23/h1-6,11-12,24H,7-10H2,(H,25,28,31)/b14-12+
SMILES:
C1COCCN1C2=C(C=C(C=C2)NC=C3C(=O)NC(=S)N(C3=O)C4=CC=CC=C4F)Br
Molecular Formula:
C21H18BrFN4O3S
Molecular Weight:
505.4 g/mol
(5E)-5-[(3-bromo-4-morpholin-4-ylanilino)methylidene]-1-(2-fluorophenyl)-2-sulfanylidene-1,3-diazinane-4,6-dione
CAS No.:
Cat. No.: VC0885123
Molecular Formula: C21H18BrFN4O3S
Molecular Weight: 505.4 g/mol
* For research use only. Not for human or veterinary use.
![(5E)-5-[(3-bromo-4-morpholin-4-ylanilino)methylidene]-1-(2-fluorophenyl)-2-sulfanylidene-1,3-diazinane-4,6-dione -](/images/no_structure.jpg)
Specification
| Molecular Formula | C21H18BrFN4O3S |
|---|---|
| Molecular Weight | 505.4 g/mol |
| IUPAC Name | (5E)-5-[(3-bromo-4-morpholin-4-ylanilino)methylidene]-1-(2-fluorophenyl)-2-sulfanylidene-1,3-diazinane-4,6-dione |
| Standard InChI | InChI=1S/C21H18BrFN4O3S/c22-15-11-13(5-6-17(15)26-7-9-30-10-8-26)24-12-14-19(28)25-21(31)27(20(14)29)18-4-2-1-3-16(18)23/h1-6,11-12,24H,7-10H2,(H,25,28,31)/b14-12+ |
| Standard InChI Key | NMTFTYVPFDGIKY-WYMLVPIESA-N |
| Isomeric SMILES | C1COCCN1C2=C(C=C(C=C2)N/C=C/3\C(=O)NC(=S)N(C3=O)C4=CC=CC=C4F)Br |
| SMILES | C1COCCN1C2=C(C=C(C=C2)NC=C3C(=O)NC(=S)N(C3=O)C4=CC=CC=C4F)Br |
| Canonical SMILES | C1COCCN1C2=C(C=C(C=C2)NC=C3C(=O)NC(=S)N(C3=O)C4=CC=CC=C4F)Br |
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